Cas no 2159710-20-8 (Ethyl (1S,3S,5S)-3-aminobicyclo[3.1.0]hexane-1-carboxylate)

• Product Name: Ethyl (1S,3S,5S)-3-aminobicyclo[3.1.0]hexane-1-carboxylate
• CAS No: 2159710-20-8
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 6233043
• PubChem ID: 137941387
• Update Time: 2025-09-27

Ethyl (1S,3S,5S)-3-aminobicyclo[3.1.0]hexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2159710-20-8
• EN300-6512178
• rac-ethyl (1R,3R,5R)-3-aminobicyclo[3.1.0]hexane-1-carboxylate
• Ethyl (1S,3S,5S)-3-aminobicyclo[3.1.0]hexane-1-carboxylate

• Inchi： 1S/C9H15NO2/c1-2-12-8(11)9-4-6(9)3-7(10)5-9/h6-7H,2-5,10H2,1H3/t6-,7+,9+/m1/s1
• InChI Key： GBGMUSHACDUZQJ-FJXKBIBVSA-N
• SMILES： O(CC)C([C@@]12C[C@H](C[C@@H]1C2)N)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl (1S,3S,5S)-3-aminobicyclo[3.1.0]hexane-1-carboxylate

Ethyl (1S,3S,5S)-3-aminobicyclo[3.1.0]hexane-1-carboxylate (CAS No. 2159710-20-8): A Comprehensive Overview

Ethyl (1S,3S,5S)-3-aminobicyclo[3.1.0]hexane-1-carboxylate (CAS No. 2159710-20-8) is a unique and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its bicyclic framework and chiral centers, holds promise in various therapeutic applications due to its potential pharmacological properties.

The bicyclo[3.1.0]hexane core of this molecule provides a rigid and conformationally constrained structure, which can be advantageous in drug design for achieving high selectivity and potency. The presence of the amino group at the 3-position and the carboxylate ester at the 1-position further enhances its chemical versatility, allowing for a wide range of functional modifications and derivatizations.

Recent studies have explored the potential of Ethyl (1S,3S,5S)-3-aminobicyclo[3.1.0]hexane-1-carboxylate in various biological contexts. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. The compound's ability to modulate GPCR activity has been investigated in several preclinical models, demonstrating its potential as a lead compound for developing novel drugs.

In addition to its receptor interactions, Ethyl (1S,3S,5S)-3-aminobicyclo[3.1.0]hexane-1-carboxylate has shown promise in neuropharmacology. Research has indicated that it may have neuroprotective effects, potentially useful in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier and its low toxicity profile make it an attractive candidate for further development in this area.

The synthesis of Ethyl (1S,3S,5S)-3-aminobicyclo[3.1.0]hexane-1-carboxylate involves a series of well-defined chemical reactions that ensure high enantiomeric purity and yield. Key steps include the formation of the bicyclic core through ring-closing metathesis (RCM) or other cyclization reactions, followed by selective functional group transformations to introduce the amino and carboxylate functionalities.

One of the challenges in working with this compound is maintaining its stability under various conditions. Researchers have developed robust methods to synthesize and purify Ethyl (1S,3S,5S)-3-aminobicyclo[3.1.0]hexane-1-carboxylate, ensuring that it remains stable during storage and handling. These methods have been crucial in advancing its use in both academic research and industrial applications.

The pharmacokinetic properties of Ethyl (1S,3S,5S)-3-aminobicyclo[3.1.0]hexane-1-carboxylate have also been studied extensively. Preclinical data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. Its ability to maintain bioavailability while minimizing side effects is a significant advantage in drug development.

Furthermore, the compound's potential as a prodrug has been explored due to its ester functionality at the 1-position carboxylic acid group. Prodrugs are designed to enhance the delivery and efficacy of active pharmaceutical ingredients by improving their solubility or stability before they are metabolized into their active forms in the body.

In conclusion, Ethyl (1S,3S,5S)-3-aminobicyclo[3.1.0]hexane-1-carboxylate (CAS No. 2159710-20-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents.